Cas no 61452-17-3 (4H-1,3-Thiazin-2-amine, 5,6-dihydro-N-(4-methoxyphenyl)-N-methyl-)

• Product Name: 4H-1,3-Thiazin-2-amine, 5,6-dihydro-N-(4-methoxyphenyl)-N-methyl-
• CAS No: 61452-17-3
• MF: C₁₂H₁₆N₂OS
• MW: 236.333241462708
• CID: 478825
• PubChem ID: 23264836
• Update Time: 2025-04-19

4H-1,3-Thiazin-2-amine, 5,6-dihydro-N-(4-methoxyphenyl)-N-methyl- Chemical and Physical Properties

Names and Identifiers

• 4H-1,3-Thiazin-2-amine, 5,6-dihydro-N-(4-methoxyphenyl)-N-methyl-
• N-(4-methoxyphenyl)-N-methyl-5,6-dihydro-4H-1,3-thiazin-2-amine
• 61452-17-3
• DTXSID60631879

• Inchi： 1S/C12H16N2OS/c1-14(12-13-8-3-9-16-12)10-4-6-11(15-2)7-5-10/h4-7H,3,8-9H2,1-2H3
• InChI Key： PJVUKZDXFKNAME-UHFFFAOYSA-N
• SMILES： S1C(=NCCC1)N(C)C1C=CC(=CC=1)OC

Computed Properties

• Exact Mass: 236.09848
• Monoisotopic Mass: 236.09833431g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 50.1Ų

Experimental Properties

• PSA: 24.83